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Introduction

Proteolysis-targeting chimeras (PROTACS) are heterobifunctional molecules that offer a novel
therapeutic modality by inducing the degradation of specific target proteins.[1] They function by
simultaneously binding to a protein of interest (POI) and an E3 ubiquitin ligase, thereby
facilitating the ubiquitination of the POI and its subsequent degradation by the proteasome.[1]
[2] Western blotting is a fundamental and widely accessible technique used to quantify the
degradation of a target protein following PROTAC treatment.[3] This application note provides a
detailed protocol for utilizing Western blot to assess PROTAC efficacy, including methods to
determine key parameters such as DC50 (concentration at which 50% of the protein is
degraded) and Dmax (the maximum degradation achievable).[3][4]

Signaling Pathway of PROTAC-Mediated Protein
Degradation
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PROTACSs orchestrate the degradation of a target protein by hijacking the cell's natural
ubiquitin-proteasome system. The PROTAC molecule forms a ternary complex with the target
protein and an E3 ubiquitin ligase (e.g., Cereblon or VHL).[1][3] This proximity enables the E3
ligase to transfer ubiquitin molecules to the target protein. The resulting polyubiquitinated
protein is then recognized and degraded by the 26S proteasome.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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